5-(3,5-Dimethylphenylthio)-4-isopropyl-1-methyl-1H-imidazole-2-carbaldehyde

• CAS No.: 178978-95-5
• Molecular Formula: C16H20N2OS
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 5-(3,5-dimethylphenyl)sulfanyl-1-methyl-4-propan-2-ylimidazole-2-carbaldehyde
• InChI: InChI=1S/C16H20N2OS/c1-10(2)15-16(18(5)14(9-19)17-15)20-13-7-11(3)6-12(4)8-13/h6-10H,1-5H3
• InChI Key: AMAVGABZULUSLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)SC2=C(N=C(N2C)C=O)C(C)C)C

Description

5-(3,5-Dimethylphenylthio)-4-isopropyl-1-methyl-1H-imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C16H20N2OS and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In 16 ml of dry tetrahydrofuran was dissolved 800 mg (3.1 mmol)of 5-(3,5-dimethylphenylthio)-4-isopropyl-1-methyl-1H-imidazole (X=Y=Me)(10). This solution was cooled to -78° C. and 2.2 ml of n-butyllithium-n-hexane (1.66 molar)was added dropwise under nitrogen. After 5 minutes, 680 mg (9.3 mmol) of dry N,N-dimethylformamide was added and the reaction was further conducted at the same temperature for 15 minutes. This reaction mixture was poured in ice-water and extracted with diethyl ether. The organic layer was washed with water and dried over sodium sulfate. The solvent was then distilled off under reduced pressure and the residue was purified by silica gel chromatography (ethyl acetate:n-hexane=1:5)to provide 644 mg (yield 73%)of Compound I-6. mp 93 to 94° C.

Synthesis routes and methods II

Procedure details

In 16 ml of dry tetrahydrofuran was dissolved 800 mg (3.1 mmol) of 5-(3,5-dimethylphenylthio)-4-isopropyl-1-methyl-1H-imidazole (X=Y=Me) (10). This solution was cooled to -78° C. and 2.2 ml of n-butyllithium-n-hexane (1.66 molar) was added dropwise under nitrogen. After 5 minutes, 680 mg (9.3 mmol) of dry N,N-dimethylformamide was added and the reaction was further conducted at the same temperature for 15 minutes. This reaction mixture was poured in ice-water and extracted with diethyl ether. The organic layer was washed with water and dried over sodium sulfate. The solvent was then distilled off under reduced pressure and the residue was purified by silica gel chromatography (ethyl acetate:n-hexane=1:5) to provide 644 mg (yield 73%) of Compound I-6. mp 93 to 94° C.